Cas no 2923-68-4 (3,5,7,8-Tetrachloroperfluorooctanoic Acid)

• Product Name: 3,5,7,8-Tetrachloroperfluorooctanoic Acid
• CAS No: 2923-68-4
• MF: C₈HCl₄F₁₁O₂
• MW: 479.886777639389
• CID: 277671
• PubChem ID: 165053
• Update Time: 2025-04-19

3,5,7,8-Tetrachloroperfluorooctanoic Acid Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,3,5,7,8-tetrachloro-2,2,3,4,4,5,6,6,7,8,8-undecafluoro-
• 3,5,7,8-TETRACHLORO-2,2,3,4,4,5,6,6,7,8,8-UNDECAFLUORO OCTANOIC ACID
• Perfluoro-3,5,7,8-tetrachlorooctanoic acid 97%
• C8HCl4F11O2
• 3,5,7,8-tetrachloro-undecafluoro-octanoic acid
• 3,5,7,8-TETRACHLOROPERFLUOROOCTANOICACID
• Octanoic acid, 3,5,7,8-tetrachloro-2,2,3,4,4,5,6,6,7,8,8-undecafluoro-
• NSC 110749
• CCRIS 4415
• 3,5,7,8-Tetrachloro-2,2,3,4,4,5,6,6,7,8,8-undecafluoroctanoic acid
• 2923-68-4
• 3,5,7,8-Tetrachloro-2,2,3,4,4,5,6,6,7,8,8-undecafluorooctanoic acid
• 3,5,7,8-Tetrachloroperfluorooctanoic acid
• NSC-110749
• NS00018896
• YSPJDMQUTGFRFK-UHFFFAOYSA-N
• AKOS015892666
• NSC110749
• DTXSID00880187
• FT-0654350
• 3,5,7,8-Tetrachloroperfluorooctanoic Acid

• Inchi： 1S/C8HCl4F11O2/c9-3(15,2(13,14)1(24)25)6(18,19)4(10,16)7(20,21)5(11,17)8(12,22)23/h(H,24,25)
• InChI Key： YSPJDMQUTGFRFK-UHFFFAOYSA-N
• SMILES： ClC(C(C(C(F)(F)Cl)(F)Cl)(F)F)(C(C(C(C(=O)O)(F)F)(F)Cl)(F)F)F

Computed Properties

• Exact Mass: 477.85563
• Monoisotopic Mass: 477.855
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 5.9

Experimental Properties

• Density: 1.8970
• Boiling Point: 280°C (rough estimate)
• Flash Point: 136.2°C
• Refractive Index: 1.3980
• PSA: 37.3